Cas no 904895-82-5 (5-(4-methyl-1-piperazinyl)-2-nitro-Benzaldehyde)

• Product Name: 5-(4-methyl-1-piperazinyl)-2-nitro-Benzaldehyde
• CAS No: 904895-82-5
• MF: C₁₂H₁₅N₃O₃
• MW: 249.265802621841
• MDL: MFCD20485290
• CID: 1120956
• PubChem ID: 59473992
• Update Time: 2025-06-22

5-(4-methyl-1-piperazinyl)-2-nitro-Benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(4-methyl-1-piperazinyl)-2-nitro-Benzaldehyde
• 5-(4-Methyl-1-piperazinyl)-2-nitrobenzaldehyde (ACI)
• 5-(4-Methylpiperazin-1-yl)-2-nitrobenzaldehyde
• MFCD20485290
• SCHEMBL3214435
• CS-16141
• CS-0090477
• AKOS037651214
• 904895-82-5
• Y11663
• 5-(4-Methyl-piperazin-1-yl)-2-nitro-benzaldehyde

• MDL： MFCD20485290
• Inchi： 1S/C12H15N3O3/c1-13-4-6-14(7-5-13)11-2-3-12(15(17)18)10(8-11)9-16/h2-3,8-9H,4-7H2,1H3
• InChI Key： MNVUYQMGLWLWAJ-UHFFFAOYSA-N
• SMILES： O=CC1C([N+](=O)[O-])=CC=C(N2CCN(C)CC2)C=1

Computed Properties

• Exact Mass: 249.11134135g/mol
• Monoisotopic Mass: 249.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 69.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 5-(4-methyl-1-piperazinyl)-2-nitro-Benzaldehyde

5-(4-Methyl-1-Piperazinyl)-2-Nitro-Benzaldehyde: A Comprehensive Overview

5-(4-Methyl-1-piperazinyl)-2-nitro-benzaldehyde (CAS No. 904895-82-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting neurological and inflammatory disorders.

The molecular structure of 5-(4-methyl-1-piperazinyl)-2-nitro-benzaldehyde consists of a benzaldehyde moiety substituted with a nitro group at the 2-position and a 4-methylpiperazine moiety at the 5-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of 5-(4-methyl-1-piperazinyl)-2-nitro-benzaldehyde in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 5-(4-methyl-1-piperazinyl)-2-nitro-benzaldehyde could be a valuable lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 5-(4-methyl-1-piperazinyl)-2-nitro-benzaldehyde has shown promise in neuropharmacology. A study conducted by a team of researchers at the University of California, San Francisco (UCSF) found that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects. The mechanism of action involves the modulation of neurotransmitter systems and the reduction of oxidative stress, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthetic route to produce 5-(4-methyl-1-piperazinyl)-2-nitro-benzaldehyde is well-documented in the literature. One common method involves the nitration of 5-(4-methyl-1-piperazinyl)benzaldehyde followed by purification steps to ensure high purity and yield. The synthetic process can be optimized to enhance efficiency and reduce environmental impact, making it suitable for large-scale production in pharmaceutical settings.

The safety profile of 5-(4-methyl-1-piperazinyl)-2-nitro-benzaldehyde has also been extensively evaluated. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties, which are essential for its potential use as a therapeutic agent. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 5-(4-methyl-1-piperazinyl)-2-nitro-benzaldehyde (CAS No. 904895-82-5) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in drug development. As advancements in medicinal chemistry and pharmaceutical science progress, this compound is likely to play a significant role in addressing unmet medical needs and improving patient outcomes.